Cas no 27958-79-8 (Diethyl-(2-nitro-benzyl)-amine)

• Product Name: Diethyl-(2-nitro-benzyl)-amine
• CAS No: 27958-79-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 2929752
• Update Time: 2023-08-10

Diethyl-(2-nitro-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• diethyl-(2-nitro-benzyl)-amine
• Diethyl-(2-nitro-benzyl)-amine

• Inchi： 1S/C11H16N2O2/c1-3-12(4-2)9-10-7-5-6-8-11(10)13(14)15/h5-8H,3-4,9H2,1-2H3
• InChI Key： ZZLYWHZNBDCOFU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.7
• Topological Polar Surface Area: 49.1